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Compound of Interest

Compound Name: Butyl phenylcarbamodithioate

Cat. No.: B077474 Get Quote

A Comparative Guide: Sodium
Dibutyldithiocarbamate vs. Aryl
Dithiocarbamates
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the well-characterized vulcanization accelerator

and biocide, Sodium Dibutyldithiocarbamate, with the broader class of aryl dithiocarbamates.

Due to a significant lack of available data for the specific compound "Butyl
phenylcarbamodithioate," this document will focus on the known properties and experimental

data for Sodium dibutyldithiocarbamate and draw general comparisons to aryl

dithiocarbamates where possible.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of these compounds is crucial

for their application in research and development. The available data for Sodium

dibutyldithiocarbamate is summarized below. Unfortunately, specific data for Butyl
phenylcarbamodithioate is not readily available in the scientific literature.
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Property
Sodium
dibutyldithiocarbamate

Butyl
phenylcarbamodithioate

Synonyms
Butyl Namate, Tepidone,

Accelerator TP

Phenyl N-

butylcarbamodithioate

CAS Number 136-30-1 Not Found

Molecular Formula C₉H₁₈NNaS₂ C₁₁H₁₅NS₂

Molecular Weight 227.37 g/mol Not Found

Appearance White to light yellow solid Not Found

Melting Point 123 - 125ºC Not Found

Boiling Point 257.7ºC at 760 mmHg Not Found

Density 1.09 g/cm³[1] Not Found

Solubility Soluble in water
Likely insoluble in water,

soluble in organic solvents

Note: The properties of aryl halides suggest that aryl dithiocarbamates, like the theoretical

Butyl phenylcarbamodithioate, would exhibit lower polarity and water solubility compared to

their alkyl counterparts due to the hydrophobic nature of the phenyl group.[2][3]

Mechanism of Action and Applications
Dithiocarbamates, as a class, exhibit a broad range of biological activities primarily attributed to

their ability to chelate metal ions and interact with sulfhydryl groups in enzymes.[1][4]

Sodium Dibutyldithiocarbamate
Primary Applications:

Agriculture: Widely used as a fungicide and pesticide.[5]

Industrial: Employed as a vulcanization accelerator in the rubber industry.
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Bioremediation: Its strong metal-chelating properties are utilized for removing heavy metals

from wastewater.[6][7]

Mechanism of Action:

The primary mechanism of action for dithiocarbamates involves the inhibition of various

enzymes, particularly those containing metal ions (metalloenzymes) or critical thiol groups.[1][8]

This inhibition disrupts essential metabolic processes in target organisms like fungi.

Enzyme Inhibition: Dithiocarbamates can chelate essential metal cofactors (e.g., Cu²⁺, Zn²⁺)

within enzymes, rendering them inactive.

Redox Activity: They can also undergo redox cycling, leading to the generation of reactive

oxygen species (ROS) and inducing oxidative stress within cells. The disulfide form of

dithiocarbamates can directly oxidize thiol groups on proteins, such as caspases, thereby

inhibiting apoptosis.[9]

Aryl Dithiocarbamates (General)
While specific data for Butyl phenylcarbamodithioate is unavailable, the introduction of an

aryl group can influence the compound's biological activity and potential applications. The

phenyl group can affect the compound's lipophilicity, which may enhance its ability to penetrate

cell membranes. The electronic properties of the aryl ring can also modulate the chelating and

redox properties of the dithiocarbamate moiety.

Experimental Data & Protocols
This section presents available experimental data for Sodium dibutyldithiocarbamate, focusing

on its antifungal activity and metal chelation capacity.

Antifungal Activity of Dithiocarbamate Derivatives
Objective: To evaluate the in vitro antifungal activity of synthesized dithiocarbamate esters

against Fusarium oxysporum f. sp. albedinis (Foa).

Experimental Protocol:
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Compound Preparation: Dithiocarbamic esters were synthesized by condensing a lithium

dithiocarbamate salt with various natural substances.[10] The compounds were dissolved in

dimethyl sulfoxide (DMSO) to achieve concentrations of 10, 20, 40, 60, 100, and 200 ppm.

[10]

Fungal Culture: The phytopathogenic fungus Foa was cultured on Potato Dextrose Agar

(PDA) plates.

Inhibition Assay: The dissolved dithiocarbamate solutions were added to the PDA plates.

Control plates contained only DMSO. The plates were incubated at 22°C.[10]

Data Analysis: The diameter of fungal colony growth was measured, and the percentage of

inhibition (pI) was calculated relative to the control plates.[10]

Results:

The study demonstrated that the antifungal activity of dithiocarbamate esters is influenced by

the nature of the alkyl or aryl substituent. For instance, at a concentration of 200 ppm,

compounds with dimethyl, piperidine, and trimethylpiperidine substituents showed significant

mycelial growth inhibition of Foa.[10]

Metal Chelation by Sodium Dibutyldithiocarbamate
Objective: To demonstrate the ability of Sodium dibutyldithiocarbamate to chelate and

precipitate heavy metal ions from aqueous solutions.

Experimental Protocol:

Solution Preparation: Prepare an aqueous solution containing a known concentration of a

heavy metal salt (e.g., copper sulfate, lead nitrate).

Chelation Reaction: Add an aqueous solution of Sodium dibutyldithiocarbamate to the heavy

metal solution at room temperature.[6][7]

Observation: Observe the formation of an insoluble precipitate, which is the metal-

dithiocarbamate complex.[6][7]
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Separation and Analysis: The precipitate can be separated by filtration. The concentration of

the remaining metal ions in the filtrate can be determined using techniques like Atomic

Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-

MS) to quantify the removal efficiency.

Expected Outcome:

Sodium dibutyldithiocarbamate is an effective chelating agent that forms stable, insoluble

complexes with a wide range of heavy metal ions, leading to their precipitation from the

solution.[6][7]
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Dithiocarbamate Synthesis and Chelation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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